Cas no 1221341-18-9 (5-chloro-3-(2-methylphenyl)-1,2,4-thiadiazole)

5-Chloro-3-(2-methylphenyl)-1,2,4-thiadiazole is a heterocyclic compound featuring a 1,2,4-thiadiazole core substituted with a chloro group at the 5-position and a 2-methylphenyl moiety at the 3-position. This structure imparts notable stability and reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The chloro group enhances electrophilic substitution potential, while the methylphenyl substituent contributes to lipophilicity, influencing bioavailability and binding affinity. Its well-defined chemical properties facilitate precise modifications in medicinal chemistry applications. The compound’s robustness under various reaction conditions further underscores its utility in constructing complex molecular frameworks.

5-chloro-3-(2-methylphenyl)-1,2,4-thiadiazole structure

1221341-18-9 structure

Product Name:5-chloro-3-(2-methylphenyl)-1,2,4-thiadiazole

CAS No:1221341-18-9

MF:C₉H₇ClN₂S

MW:210.683279275894

MDL:MFCD14707355

CID:4578691

PubChem ID:46318476

Update Time:2025-11-01

5-chloro-3-(2-methylphenyl)-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

- 1,2,4-Thiadiazole, 5-chloro-3-(2-methylphenyl)-
- 5-chloro-3-(2-methylphenyl)-1,2,4-thiadiazole
- MDL： MFCD14707355
- Inchi： 1S/C9H7ClN2S/c1-6-4-2-3-5-7(6)8-11-9(10)13-12-8/h2-5H,1H3
- InChI Key： GAOTZMUSSHRSGX-UHFFFAOYSA-N
- SMILES： S1C(Cl)=NC(C2=CC=CC=C2C)=N1

5-chloro-3-(2-methylphenyl)-1,2,4-thiadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM468094-250mg	5-chloro-3-(2-methylphenyl)-1,2,4-thiadiazole	1221341-18-9	95%+	250mg	$246	2023-02-18
Chemenu	CM468094-500mg	5-chloro-3-(2-methylphenyl)-1,2,4-thiadiazole	1221341-18-9	95%+	500mg	$444	2023-02-18
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00892368-1g	5-Chloro-3-(2-methylphenyl)-1,2,4-thiadiazole	1221341-18-9	95%	1g	￥4070.0	2023-04-04
Enamine	EN300-314537-0.05g	5-chloro-3-(2-methylphenyl)-1,2,4-thiadiazole	1221341-18-9	95%	0.05g	$88.0	2023-09-05
Enamine	EN300-314537-0.1g	5-chloro-3-(2-methylphenyl)-1,2,4-thiadiazole	1221341-18-9	95%	0.1g	$132.0	2023-09-05
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